Cas no 2228472-26-0 (1-ethyl-4-(2-nitroethyl)cyclohexane)

• Product Name: 1-ethyl-4-(2-nitroethyl)cyclohexane
• CAS No: 2228472-26-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5922223
• PubChem ID: 165967307
• Update Time: 2025-05-20

1-ethyl-4-(2-nitroethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(2-nitroethyl)cyclohexane
• 2228472-26-0
• EN300-1809038

• Inchi： 1S/C10H19NO2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h9-10H,2-8H2,1H3
• InChI Key： VYXYQTSMQVIYEW-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-ethyl-4-(2-nitroethyl)cyclohexane

Research Brief on 1-ethyl-4-(2-nitroethyl)cyclohexane (CAS: 2228472-26-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-ethyl-4-(2-nitroethyl)cyclohexane (CAS: 2228472-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and nitroethyl functional group, has shown promising potential in various therapeutic applications, including drug discovery and targeted therapy. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential interactions with biological targets, making it a subject of intense scientific scrutiny.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the development of novel nitroalkane derivatives, which are known for their diverse biological activities. For instance, recent publications highlight its use in the synthesis of potential anticancer agents, where the nitroethyl group serves as a critical pharmacophore. The compound's ability to undergo further chemical modifications has also been leveraged to create libraries of derivatives for high-throughput screening against various disease targets.

In addition to its synthetic applications, 1-ethyl-4-(2-nitroethyl)cyclohexane has been investigated for its direct biological effects. Preliminary studies suggest that it may exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent, with ongoing research aimed at optimizing its structure to enhance efficacy and reduce off-target effects. Furthermore, its pharmacokinetic properties, including absorption and metabolism, are currently under investigation to assess its suitability for in vivo applications.

The latest advancements in analytical techniques have also facilitated a deeper understanding of this compound's behavior in biological systems. For example, mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its stability and degradation products under physiological conditions. These studies are crucial for ensuring the compound's safety and efficacy in potential therapeutic applications. Additionally, computational modeling has provided insights into its binding interactions with target proteins, offering a rational basis for further structural optimization.

Despite these promising developments, challenges remain in translating the findings into clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of 1-ethyl-4-(2-nitroethyl)cyclohexane. Future research directions may include exploring its combination with other therapeutic agents or its use in drug delivery systems to enhance targeting and reduce side effects.

In conclusion, 1-ethyl-4-(2-nitroethyl)cyclohexane (CAS: 2228472-26-0) represents a versatile and promising compound in the realm of chemical biology and medicine. Its unique structural features and biological activities make it a valuable candidate for further investigation. As research progresses, this molecule may pave the way for the development of new therapeutic strategies, addressing unmet medical needs in various disease areas. Continued interdisciplinary collaboration and innovation will be key to realizing its full potential in the pharmaceutical landscape.